Dinitrogen binding at vanadium in a tris(alkoxide) ligand environment†

Chemical Communications Pub Date: 2011-08-17 DOI: 10.1039/C1CC13645C

Abstract

We report the first tris(alkoxide)V(III) complex to bind dinitrogen. Removal of THF from V(OR)3THF furnishes the highly reactive V(OR)3 fragment, which binds dinitrogen to form [V(OR)3]2(μ-N2) in the solid state. Dinitrogen is readily released upon dissolution of the complex. Structural and DFT studies are consistent with significant activation of N2 when bound by the vanadium tris(alkoxide) platform.

Graphical abstract: Dinitrogen binding at vanadium in a tris(alkoxide) ligand environment
Dinitrogen binding at vanadium in a tris(alkoxide) ligand environment†
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